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Compound Name: Xanthine oxidoreductase-IN-2

Cat. No.: B12417089

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xanthine oxidoreductase (XOR) is a crucial enzyme in purine metabolism, catalyzing the
hydroxylation of hypoxanthine to xanthine and subsequently to uric acid.[1][2][3] This process is
a significant source of reactive oxygen species (ROS), including superoxide and hydrogen
peroxide.[3][4] Elevated XOR activity is implicated in hyperuricemia, gout, and oxidative stress-
related pathologies, making it a key target for drug development.[5] Xanthine oxidoreductase-
IN-2 is a potent inhibitor of XOR with a reported IC50 of 7.2 nM. These application notes
provide a detailed protocol for the in vitro assessment of Xanthine oxidoreductase-IN-2 and
other potential inhibitors using a spectrophotometric assay.

Signaling Pathway of Xanthine Oxidoreductase

Xanthine oxidoreductase exists in two interconvertible forms: xanthine dehydrogenase (XDH)
and xanthine oxidase (XO).[3][4] XDH preferentially uses NAD+ as an electron acceptor, while
XO utilizes oxygen, leading to the generation of ROS.[3][4] The products of the XOR-mediated
reaction, uric acid and ROS, have diverse physiological and pathological roles. Uric acid is a
major antioxidant in the blood but can also act as a pro-inflammatory agent.[3] ROS produced
by XOR can modulate various signaling pathways, contributing to both physiological processes
and pathological conditions like inflammation and cardiovascular disease.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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